Cas no 311785-70-3 (Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate)

• Product Name: Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate
• CAS No: 311785-70-3
• MF: C₁₆H₁₇NO₅S
• MW: 335.374883413315
• MDL: MFCD01190334
• CID: 4712499
• Update Time: 2025-05-20

Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate Chemical and Physical Properties

Names and Identifiers

• methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate
• Oprea1_790086
• Oprea1_425132
• STK699247
• BAS 00849765
• ST4032433
• methyl 2-(N-methylsulfonyl-4-phenoxyanilino)acetate
• methyl 2-[(methylsulfonyl)-4-phenoxyanilino]acetate
• methyl 2-[(methylsulfonyl)(4-phenoxyphenyl)amino]acetate
• A1536/0066802
• glycine, N-(methylsulfonyl)-N-(4-phenoxyphenyl)-, methyl ester
• [Methanesulfony
• Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate

• MDL： MFCD01190334
• Inchi： 1S/C16H17NO5S/c1-21-16(18)12-17(23(2,19)20)13-8-10-15(11-9-13)22-14-6-4-3-5-7-14/h3-11H,12H2,1-2H3
• InChI Key： YHDFKDJCUDNMPI-UHFFFAOYSA-N
• SMILES： S(C)(N(CC(=O)OC)C1C=CC(=CC=1)OC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 473
• Topological Polar Surface Area: 81.3

Additional information on Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate

Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate (CAS No: 311785-70-3)

Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate, also known by its CAS number 311785-70-3, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound has been extensively studied for its potential applications in drug development, particularly in the areas of neuroprotection and anti-inflammatory therapies. The structure of this compound is characterized by a glycine backbone with specific substituents that confer unique pharmacological properties.

The methylsulfonyl group attached to the nitrogen atom plays a crucial role in modulating the compound's bioavailability and stability. Recent studies have highlighted the importance of this group in enhancing the compound's ability to cross biological membranes, making it a promising candidate for targeted drug delivery systems. Additionally, the phenoxyphenyl moiety contributes to the compound's lipophilicity, which is essential for its interaction with cellular membranes and receptors.

One of the most recent advancements in the study of Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate involves its application as a neuroprotective agent. Research conducted in 2023 demonstrated that this compound exhibits potent antioxidant properties, which are critical in mitigating oxidative stress-induced neuronal damage. This finding has opened new avenues for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In terms of synthesis, Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate is typically derived from a multi-step process involving nucleophilic substitution and condensation reactions. The optimization of these steps has been a focus of recent research efforts, with scientists aiming to improve yield and reduce production costs. Innovations in catalytic systems have significantly enhanced the efficiency of these reactions, making large-scale production more feasible.

The pharmacokinetic profile of this compound has also been a subject of intense scrutiny. Studies have shown that it exhibits moderate absorption rates when administered orally, with a half-life that allows for once-daily dosing regimens. This characteristic is advantageous for patient compliance and long-term therapeutic use.

Another area of interest lies in the compound's anti-inflammatory properties. Preclinical trials have revealed that Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate effectively inhibits pro-inflammatory cytokines such as TNF-α and IL-6, which are key players in chronic inflammatory conditions like arthritis and inflammatory bowel disease.

Furthermore, recent computational studies have provided insights into the molecular interactions that underpin the compound's biological activity. Molecular docking simulations have identified key residues on target proteins that are critical for binding affinity, paving the way for rational drug design strategies to enhance efficacy.

In conclusion, Methyl N-(methylsulfonyl)-N-(4-phenoxyphenyl)glycinate (CAS No: 311785-70-3) represents a compelling candidate for advancing therapeutic interventions across multiple disease areas. Its unique chemical structure, coupled with its favorable pharmacokinetic properties and diverse biological activities, positions it as a valuable asset in contemporary drug discovery pipelines.